Cas no 69540-73-4 (4-pyrrolidin-1-yl-1,3-dihydro-1,5-benzodiazepine-2-thione)

• Product Name: 4-pyrrolidin-1-yl-1,3-dihydro-1,5-benzodiazepine-2-thione
• CAS No: 69540-73-4
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• CID: 973857
• PubChem ID: 3003937
• Update Time: 2025-04-19

4-pyrrolidin-1-yl-1,3-dihydro-1,5-benzodiazepine-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-pyrrolidin-1-yl-1,3-dihydro-1,5-benzodiazepine-2-thione
• 2.3-Dihydro-2-thio-4-(1-pyrrolidinyl)-1H-1.5-benzodiazepin
• 4-(1-Pyrrolidinyl)-1,3-dihydro-2H-1,5-benzodiazepine-2-thione
• 4-pyrrolidin-1-yl-1,3-dihydro-benzo[b][1,4]diazepine-2-thione
• AC1MHFX0
• AG-G-70852
• CTK5D0361
• NSC334663
• DTXSID80989521
• 4-(Pyrrolidin-1-yl)-1H-benzo[b][1,4]diazepine-2(3H)-thione
• 69540-73-4
• NSC-334663
• NSC 334663
• 4-(Pyrrolidin-1-yl)-3H-1,5-benzodiazepine-2-thiol

• Inchi： 1S/C13H15N3S/c17-13-9-12(16-7-3-4-8-16)14-10-5-1-2-6-11(10)15-13/h1-2,5-6H,3-4,7-9H2,(H,15,17)
• InChI Key： TZIIJYDOVXDETG-UHFFFAOYSA-N
• SMILES： S=C1CC(=NC2C=CC=CC=2N1)N1CCCC1

Computed Properties

• Exact Mass: 245.09885
• Monoisotopic Mass: 245.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63